Cas no 179737-01-0 (1-Octadecanaminium,N-hexadecyl-N,N-dioctadecyl-, bromide (1:1))

• Product name: 1-Octadecanaminium,N-hexadecyl-N,N-dioctadecyl-, bromide (1:1)
• CAS No: 179737-01-0
• MF: C₇₀H₁₄₄BrN
• MW: 1079.80308246613
• CID: 113257
• PubChem ID: 16213811

1-Octadecanaminium,N-hexadecyl-N,N-dioctadecyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium,N-hexadecyl-N,N-dioctadecyl-, bromide (1:1)
• hexadecyl(trioctadecyl)azanium,bromide
• N-hexadecyl-N,N-dioctadecyloctadecan-1-aminium bromide
• HEXADECYLTRIOCTADECYLAMMONIUM BROMIDE
• 179737-01-0
• J-011472
• DTXSID20584130
• 1-Octadecanaminium, N-hexadecyl-N,N-dioctadecyl-, bromide (1:1)
• SCHEMBL6157585
• hexadecyl(trioctadecyl)azanium;bromide

• Inchi： InChI=1S/C70H144N.BrH/c1-5-9-13-17-21-25-29-33-37-40-44-48-52-56-60-64-68-71(67-63-59-55-51-47-43-36-32-28-24-20-16-12-8-4,69-65-61-57-53-49-45-41-38-34-30-26-22-18-14-10-6-2)70-66-62-58-54-50-46-42-39-35-31-27-23-19-15-11-7-3;/h5-70H2,1-4H3;1H/q+1;/p-1
• InChI Key： AFQGZZSWHCOSRW-UHFFFAOYSA-M
• SMILES： [Br-].CCCCCCCCCCCCCCCCCC[N+](CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 932.9214
• Monoisotopic Mass: 1078.04822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 72
• Rotatable Bond Count: 66
• Complexity: 806
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 97-100 °C
• PSA: 0

1-Octadecanaminium,N-hexadecyl-N,N-dioctadecyl-, bromide (1:1) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on 1-Octadecanaminium,N-hexadecyl-N,N-dioctadecyl-, bromide (1:1)

Compound CAS No. 179737-01-0: 1-Octadecanaminium, N-hexadecyl-N,N-dioctadecyl-, bromide (1:1)

The compound with CAS No. 179737-01-0, commonly referred to as 1-Octadecanaminium, N-hexadecyl-N,N-dioctadecyl-, bromide (1:1), is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of quaternary ammonium salts, which are widely recognized for their applications in various industries due to their cationic nature and surface activity. The long-chain alkyl groups in its structure contribute to its amphiphilic character, making it particularly useful in surfactant formulations and related applications.

Recent advancements in materials science have highlighted the potential of quaternary ammonium salts like this compound in the development of advanced materials. For instance, studies have demonstrated its ability to form stable vesicles and bilayers, which are critical for applications in drug delivery systems and membrane technologies. The cationic nature of this compound also makes it effective in interacting with negatively charged surfaces, such as those found in biological systems or industrial coatings.

In terms of synthesis, the compound is typically derived from the reaction of a tertiary amine with an alkylating agent, followed by neutralization with bromide ions. The N-hexadecyl-N,N-dioctadecyl substituents ensure a high degree of hydrophobicity, while the octadecanaminium core provides the necessary cationic charge. This balance between hydrophobic and hydrophilic properties is essential for its performance in surfactant systems.

From an environmental standpoint, researchers have been exploring the biodegradability and toxicity profiles of such compounds. Preliminary studies suggest that quaternary ammonium salts with long alkyl chains exhibit moderate biodegradability under aerobic conditions. However, further research is needed to fully understand their impact on aquatic ecosystems and develop strategies for sustainable use.

In conclusion, CAS No. 179737-01-0 represents a versatile compound with significant potential across multiple fields. Its unique combination of structural features and functional properties positions it as a valuable tool in modern chemistry and materials science.